ethyl 2-[8-(4-ethylphenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-3-yl]acetate

• IUPAC Name: ethyl 2-[6-(4-ethylphenyl)-4-methyl-1,3-dioxo-4a,7,8,9a-tetrahydropurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C20H25N5O4/c1-4-13-6-8-14(9-7-13)23-10-11-24-16-17(21-19(23)24)22(3)20(28)25(18(16)27)12-15(26)29-5-2/h6-9,16-17H,4-5,10-12H2,1-3H3
• InChI Key: KAJLBEURUYZIRO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCN3C2=NC4C3C(=O)N(C(=O)N4C)CC(=O)OCC
• Molecular Formula: C20H25N5O4
• Molecular Weight: 399.4 g/mol
• CAS No.: 872840-60-3

Description

Ethyl 2-[8-(4-ethylphenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-3-yl]acetate is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Research has demonstrated the utility of related imidazolium compounds and N-heterocyclic carbenes in organic synthesis, particularly in transesterification and acylation reactions. These compounds serve as catalysts in the transformation of esters and alcohols, offering mild conditions and high efficiency (Grasa, Singh, & Nolan, 2003; Grasa, Kissling, & Nolan, 2002).

Pharmacological Applications

Compounds with structures similar to the query molecule have been studied for their potential in treating various diseases. For example, 2-phenylimidazo[2,1-i]purin-5-ones have been investigated for their activity at human A3 adenosine receptors, highlighting their potential as therapeutic agents (Ozola et al., 2003).

Antimicrobial Activities

The synthesis and evaluation of related compounds have shown antimicrobial activities against a range of bacteria, demonstrating the potential of such molecules in developing new antibiotics or antiseptics (Sharma, Sharma, & Rane, 2004).

Material Science and Adhesives

In the field of material science, imidazole derivatives have been used as curing agents for epoxy resins, indicating their utility in creating thermoset matrices for structural adhesives. These applications exploit the catalytic properties of imidazoles to achieve desired mechanical properties and thermal stability (Vogt, 1987).

Molecular Docking and Drug Design

Further research into ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates has revealed insights into anti-inflammatory, analgesic, and antioxidant activities through in-vivo tests and molecular docking studies. These findings underscore the relevance of such compounds in drug discovery and development (Attimarad, Khedr, & Aldhubiab, 2017).